Cas no 3652-12-8 (5-(pyridin-3-yl)-1,3,4-thiadiazol-2-amine dihydrochloride)

• Product Name: 5-(pyridin-3-yl)-1,3,4-thiadiazol-2-amine dihydrochloride
• CAS No: 3652-12-8
• MF: C₇H₈Cl₂N₄S
• MW: 251.13621711731
• CID: 1474031
• PubChem ID: 199036
• Update Time: 2025-04-20

5-(pyridin-3-yl)-1,3,4-thiadiazol-2-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(pyridin-3-yl)-1,3,4-thiadiazol-2-amine dihydrochloride
• DTXSID60190017
• 3652-12-8
• 1,3,4-Thiadiazole, 2-amino-5-(3-pyridyl)-, hydrochloride
• 1,3,4-Thiadiazol-2-amine, 5-(3-pyridyl)-, hydrochloride
• 2-Amino-5-(3-pyridyl)-1,3,4-thiadiazole hydrochloride
• Pyridine, 3-(2-amino-1,2,4-thiadiazol-5-yl)-, dihydrochloride

• Inchi： 1S/C7H6N4S.2ClH/c8-7-11-10-6(12-7)5-2-1-3-9-4-5;;/h1-4H,(H2,8,11);2*1H
• InChI Key： JHMDPFPVAIWEOW-UHFFFAOYSA-N
• SMILES： Cl.Cl.S1C(N)=NN=C1C1C=NC=CC=1

Computed Properties

• Exact Mass: 249.98494
• Monoisotopic Mass: 249.9846728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.9Ų

Experimental Properties

• PSA: 64.69